Cas no 874804-02-1 (2-[4-(Trifluoromethyl)phenoxy]acetonitrile)
![2-[4-(Trifluoromethyl)phenoxy]acetonitrile structure](https://www.kuujia.com/scimg/cas/874804-02-1x500.png)
874804-02-1 structure
Product name:2-[4-(Trifluoromethyl)phenoxy]acetonitrile
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(Trifluoromethyl)phenoxy]acetonitrile
- DTXSID40380570
- AKOS008952347
- SCHEMBL4441776
- 2-(4-(Trifluoromethyl)phenoxy)acetonitrile
- MFCD06409077
- (4-trifluoromethyl-phenoxy)-acetonitrile
- 874804-02-1
- CS-0358674
-
- MDL： MFCD06409077
- Inchi： InChI=1S/C9H6F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,6H2
- InChI Key： BCHCMLGDPHKUDZ-UHFFFAOYSA-N
- SMILES： FC(F)(F)C1C=CC(OCC#N)=CC=1
Computed Properties
- Exact Mass: 201.04014830g/mol
- Monoisotopic Mass: 201.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 33Ų
- Tautomer Count: nothing
- XLogP3: 2.6
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532467-1g |
(4-Trifluoromethyl-phenoxy)-acetonitrile; . |
874804-02-1 | 1g |
€452.00 | 2025-02-27 | ||
| abcr | AB532467-5g |
(4-Trifluoromethyl-phenoxy)-acetonitrile; . |
874804-02-1 | 5g |
€1408.60 | 2025-02-27 | ||
| abcr | AB532467-1 g |
(4-Trifluoromethyl-phenoxy)-acetonitrile |
874804-02-1 | 1g |
€452.00 | 2023-02-01 | ||
| Apollo Scientific | PC446173-1g |
[4-(Trifluoromethyl)phenoxy]acetonitrile |
874804-02-1 | 95+% | 1g |
£283.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429344-1g |
2-(4-(Trifluoromethyl)phenoxy)acetonitrile |
874804-02-1 | 98% | 1g |
￥2419.00 | 2024-04-27 |
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Related Literature
-
Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
-
4. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:874804-02-1)2-[4-(Trifluoromethyl)phenoxy]acetonitrile
Purity:99%/99%
Quantity:1g/5g
Price ($):268.0/835.0